CID 157844
CID 157844
Brand Name:
Vulcanchem
CAS No.:
158010-68-5
VCID:
VC0118433
InChI:
InChI=1S/C17H22N6O6S/c18-13-8(14(26)23-17(19)22-13)2-1-7-20-11-5-4-10(30-11)15(27)21-9(16(28)29)3-6-12(24)25/h4-5,9,20H,1-3,6-7H2,(H,21,27)(H,24,25)(H,28,29)(H5,18,19,22,23,26)/t9-/m0/s1
SMILES:
C1=C(SC(=C1)NCCCC2=C(NC(=NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C17H22N6O6S
Molecular Weight:
438.5 g/mol
CID 157844
CAS No.: 158010-68-5
Main Products
VCID: VC0118433
Molecular Formula: C17H22N6O6S
Molecular Weight: 438.5 g/mol
| CAS No. | 158010-68-5 |
|---|---|
| Product Name | CID 157844 |
| Molecular Formula | C17H22N6O6S |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | (2S)-2-[[5-[3-(2,6-diamino-4-oxo-1H-pyrimidin-5-yl)propylamino]thiophene-2-carbonyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C17H22N6O6S/c18-13-8(14(26)23-17(19)22-13)2-1-7-20-11-5-4-10(30-11)15(27)21-9(16(28)29)3-6-12(24)25/h4-5,9,20H,1-3,6-7H2,(H,21,27)(H,24,25)(H,28,29)(H5,18,19,22,23,26)/t9-/m0/s1 |
| Standard InChIKey | XZEOVCAIZUBENT-VIFPVBQESA-N |
| Isomeric SMILES | C1=C(SC(=C1)NCCCC2=C(NC(=NC2=O)N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1=C(SC(=C1)NCCCC2=C(NC(=NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1=C(SC(=C1)NCCCC2=C(NC(=NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O |
| PubChem Compound | 157844 |
| Last Modified | Nov 09 2021 |
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